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Compound of Interest

Compound Name: BAM7

Cat. No.: B1667728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
BAM7 ((E)-4-(2-(2-ethoxyphenyl)hydrazono)-5-methyl-2-(4-phenylthiazol-2-yl)-2,4-dihydro-3H-

pyrazol-3-one) is a small molecule activator of the pro-apoptotic protein BAX. As a key

regulator of the intrinsic pathway of apoptosis, BAX represents a promising therapeutic target

for diseases characterized by apoptotic evasion, such as cancer. BAM7 has been identified as

a direct and selective activator of BAX, inducing a conformational change that leads to its

oligomerization and the subsequent permeabilization of the mitochondrial outer membrane.

This event triggers the release of apoptogenic factors, ultimately leading to programmed cell

death. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and pharmacological profile of BAM7. Detailed experimental

protocols for key assays are provided to facilitate further research and development of this and

similar BAX-activating compounds.

Chemical Structure and Properties
BAM7 is a complex heterocyclic molecule with the systematic IUPAC name (E)-4-(2-(2-

ethoxyphenyl)hydrazono)-5-methyl-2-(4-phenylthiazol-2-yl)-2,4-dihydro-3H-pyrazol-3-one. Its

chemical and physical properties are summarized in the tables below.
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Identifier Value

IUPAC Name

(E)-4-(2-(2-ethoxyphenyl)hydrazono)-5-methyl-

2-(4-phenylthiazol-2-yl)-2,4-dihydro-3H-pyrazol-

3-one[1]

CAS Number 331244-89-4[1]

Chemical Formula C₂₁H₁₉N₅O₂S[1]

SMILES
CCOC1=CC=CC=C1N/N=C2C(C)=NN(C3=NC(

C4=CC=CC=C4)=CS3)C2=O[2]

Physicochemical Properties
Property Value

Molecular Weight 405.48 g/mol [1]

Appearance Solid powder[1]

Purity ≥98% (HPLC)

Solubility Soluble in DMSO[1]

Storage
Store as a solid at -20°C for up to 3 years. In

solvent, store at -80°C for up to 2 years.[2]

Pharmacological Properties
BAM7 is a direct and selective activator of the pro-apoptotic BCL-2 family member, BAX. Its

mechanism of action involves binding to a specific site on BAX, leading to its activation and the

initiation of the apoptotic cascade.

Mechanism of Action
BAM7 directly binds to a previously uncharacterized BH3-binding groove on the N-terminal

face of BAX.[3] This interaction triggers a conformational change in the BAX protein, exposing

its N-terminal activation epitope.[4] The activated BAX monomers then oligomerize and

translocate from the cytosol to the outer mitochondrial membrane.[4] These BAX oligomers

form pores in the mitochondrial membrane, leading to the release of cytochrome c and other
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pro-apoptotic factors into the cytoplasm. This initiates a caspase cascade that culminates in

apoptotic cell death.[4]

BAM7 Inactive Monomeric BAX
(Cytosolic)

Binds to
BH3-binding groove Active Monomeric BAXConformational Change BAX Oligomer

(Mitochondrial Membrane)

Oligomerization &
Translocation Mitochondrial Outer

Membrane Permeabilization Cytochrome c Release Apoptosis

Initiates
Caspase Cascade

Cell Preparation

Treatment

Assay

Seed MEFs in
96-well plates

Incubate for 18-24h

Prepare serial dilutions
of BAM7 in DMEM

Add BAM7 dilutions
to cells

Incubate for 24h at 37°C

Add CellTiter-Glo®
reagent

Measure luminescence
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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